N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)acetamide

• IUPAC Name: N-[4-[(6-pyrazol-1-ylpyridazin-3-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C15H14N6O/c1-11(22)17-12-3-5-13(6-4-12)18-14-7-8-15(20-19-14)21-10-2-9-16-21/h2-10H,1H3,(H,17,22)(H,18,19)
• InChI Key: MYHNNLGVJMBMJX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC2=NN=C(C=C2)N3C=CC=N3
• Molecular Formula: C15H14N6O
• Molecular Weight: 294.31 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves condensation reactions. For instance, one method involves the condensation of pyrazole-4-carbaldehydes with o-phenylenediamine in the presence of chloro(trimethyl)silane.

Molecular Structure Analysis

The molecular structure of “N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)acetamide” can be inferred from its name. It contains a pyrazol-1-yl group attached to a pyridazin-3-yl group, which is further connected to a phenyl group through an amino linkage.

Mechanism of Action

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)acetamide has been found to act as an inhibitor of the enzyme cytochrome P450 2A6 (CYP2A6). It is believed to act by binding to the heme iron of the enzyme, thus preventing the enzyme from catalyzing its normal reaction. It is also believed to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of the enzymes CYP2A6 and AChE, as well as to increase the levels of the neurotransmitter dopamine in the brain. It has also been found to reduce inflammation and to possess anti-tumor activity.

Advantages and Limitations for Lab Experiments

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)acetamide has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it suitable for use in a variety of laboratory experiments. Additionally, it has been found to possess a number of biochemical and physiological effects, making it a useful tool for studying the mechanisms of action of various drugs and compounds. One limitation is that it is not very stable and may degrade over time, making it less suitable for long-term experiments.

Future Directions

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)acetamide has a number of potential future directions. One potential direction is to further investigate its mechanism of action in order to better understand its effects on various enzymes and neurotransmitters. Additionally, further research could be conducted to explore its potential applications in drug delivery and drug design. Additionally, further research could be conducted to explore its potential applications in the development of new catalysts. Finally, further research could be conducted to explore its potential as an anti-cancer agent.

Synthesis Methods

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)acetamide can be synthesized through a number of methods, including a one-pot synthesis, microwave-assisted synthesis, and a multi-step synthesis. The one-pot synthesis involves the reaction of 4-aminoacetophenone, 6-amino-1H-pyrazole-3-carboxylic acid, and pyridine in the presence of anhydrous potassium carbonate. The microwave-assisted synthesis involves the reaction of 4-aminoacetophenone, 6-amino-1H-pyrazole-3-carboxylic acid, and pyridine in the presence of a microwave irradiation source. The multi-step synthesis involves the reaction of 4-aminoacetophenone, 6-amino-1H-pyrazole-3-carboxylic acid, and pyridine in the presence of anhydrous potassium carbonate, followed by the addition of anhydrous potassium carbonate and anhydrous sodium acetate.

Scientific Research Applications

N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)acetamide has been studied extensively in scientific research due to its unique properties and potential applications. It has been found to have potential applications in the fields of catalysis, drug delivery, and drug design. In catalysis, this compound has been found to be a highly efficient catalyst for the synthesis of a variety of organic compounds. In drug delivery, this compound has been found to be a promising agent for the delivery of drugs across biological membranes. In drug design, this compound has been found to be a promising agent for the design of novel drugs with improved efficacy and selectivity.